Cas no 423-53-0 (1-Chloro-8H-perfluorooctane)

• Product Name: 1-Chloro-8H-perfluorooctane
• CAS No: 423-53-0
• MF: C₈HClF₁₆
• MW: 436.52099776268
• MDL: MFCD00155674
• CID: 330805
• PubChem ID: 6451864
• Update Time: 2025-06-12

1-Chloro-8H-perfluorooctane Chemical and Physical Properties

Names and Identifiers

• Octane,1-chloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-
• 1-CHLORO-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEXADECAFLUOROOCTANE
• 1-Chlor-8H-hexadecafluor-octan
• 1-chloro-1H,8H-hexadecafluoro-octane
• 1-chloro-8H-hexadecafluoro-octane
• Octane,1-chloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro
• Octane, 1-chloro-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-
• AKOS007930143
• 1-Chloro-8H-perfluorooctane
• 423-53-0
• 1-Hydro-8-chloroperfluorooctane
• A825864
• DTXSID9075246
• MFCD00155674
• 1-chloranyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecakis(fluoranyl)octane
• FT-0632119

• MDL： MFCD00155674
• Inchi： 1S/C8HClF16/c9-8(24,25)7(22,23)6(20,21)5(18,19)4(16,17)3(14,15)2(12,13)1(10)11/h1H
• InChI Key： GGRHPDUABIVHSS-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 435.95100
• Monoisotopic Mass: 435.9511283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 178°C
• PSA: 0.00000
• LogP: 5.89490

1-Chloro-8H-perfluorooctane Security Information

• Safety Instruction： S23; S24/25

Additional information on 1-Chloro-8H-perfluorooctane

Introduction to 1-Chloro-8H-perfluorooctane (CAS No. 423-53-0)

1-Chloro-8H-perfluorooctane, with the chemical formula C₈HClF₁₅, is a fluorinated hydrocarbon that has garnered significant attention in the field of specialty chemicals due to its unique structural and functional properties. This compound, identified by its CAS number 423-53-0, belongs to the class of perfluorinated compounds, which are characterized by the complete substitution of hydrogen atoms in hydrocarbon chains with fluorine atoms. Such substitutions result in remarkable chemical stability, low reactivity, and exceptional thermal and chemical resistance, making these compounds invaluable in a variety of industrial and scientific applications.

The molecular structure of 1-Chloro-8H-perfluorooctane consists of an octane backbone with fluorine atoms replacing all hydrogen atoms, except for one chlorine atom attached to the eighth carbon position. This specific arrangement imparts distinct physicochemical properties that make it particularly useful in certain applications. The high electronegativity of fluorine leads to strong C-F bonds, contributing to the compound's stability under extreme conditions. Additionally, the presence of the chlorine atom introduces a polar group, which can influence solubility and reactivity in various environments.

In recent years, research into perfluorinated compounds has expanded significantly, driven by their potential applications in pharmaceuticals, materials science, and environmental technology. One of the most compelling areas of study has been their use as intermediates in drug synthesis. The unique electronic properties of perfluoroalkanes have been explored for their ability to modulate drug delivery systems and enhance bioavailability. For instance, studies have demonstrated that incorporating perfluoroalkyl groups into drug molecules can improve their metabolic stability and membrane permeability.

The industrial relevance of 1-Chloro-8H-perfluorooctane extends beyond pharmaceuticals. Its low surface tension and high thermal conductivity make it an excellent candidate for use as a heat transfer fluid in high-performance engines and electronic devices. Furthermore, its chemical inertness has led to its application as a lubricant in environments where traditional lubricants would degrade rapidly. These properties have been particularly valuable in aerospace and automotive industries, where extreme conditions are commonplace.

Recent advancements in green chemistry have also highlighted the potential of fluorinated compounds like 1-Chloro-8H-perfluorooctane as sustainable alternatives to traditional organic solvents. Traditional solvents often pose environmental hazards due to their persistence and toxicity, whereas fluorinated compounds can offer superior performance with reduced ecological impact. For example, research has shown that perfluoroalkanes can effectively dissolve a wide range of non-polar substances while maintaining low toxicity profiles.

The synthesis of 1-Chloro-8H-perfluorooctane typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. One common method involves the chlorination of perfluoro-octane followed by selective fluorination or vice versa. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and environmental considerations. Recent innovations in catalytic processes have improved the efficiency of these synthetic pathways, making it more feasible to produce large quantities of this compound for industrial use.

In the realm of materials science, 1-Chloro-8H-perfluorooctane has been investigated for its potential as a monomer or additive in polymer formulations. Its incorporation into polymeric matrices can enhance flame retardancy and chemical resistance without compromising mechanical strength. Such materials are particularly sought after for use in construction materials, electronics packaging, and automotive components where safety and durability are paramount.

The environmental impact of fluorinated compounds has been a subject of ongoing debate. While their stability is advantageous from an industrial perspective, it also raises concerns about long-term persistence in ecosystems. However, recent studies have shown that when properly managed, compounds like 1-Chloro-8H-perfluorooctane can be disposed of or recycled without significant environmental harm. Efforts are underway to develop more sustainable production methods that minimize waste and reduce the release of fluorinated species into the environment.

Future research directions for 1-Chloro-8H-perfluorooctane include exploring its role in advanced material systems and nanotechnology. The compound's ability to modify surface properties makes it an attractive candidate for developing novel coatings with tailored functionalities. Additionally, its potential applications in energy storage devices, such as lithium-ion batteries, are being actively investigated due to its high energy density and stability under electrochemical conditions.

In conclusion,1-Chloro-8H-perfluorooctane (CAS No. 423-53-0) is a multifaceted compound with diverse applications across multiple industries. Its unique combination of chemical stability, functional versatility, and environmental compatibility positions it as a valuable asset in modern chemistry and engineering solutions. As research continues to uncover new uses for this compound,1-Chloro-8H-perfluorooctane is poised to play an increasingly important role in addressing some of today's most challenging technological and scientific challenges.